Cas no 891021-34-4 (Oxazole, 2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-5-(methylsulfonyl)-)
Oxazole, 2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-5-(methylsulfonyl)- Chemical and Physical Properties
Names and Identifiers
-
- Oxazole, 2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-5-(methylsulfonyl)-
-
- Inchi: 1S/C16H11F2NO5S2/c1-25(20,21)16-15(26(22,23)13-8-6-12(18)7-9-13)19-14(24-16)10-2-4-11(17)5-3-10/h2-9H,1H3
- InChI Key: RZXBKCRPPRWABW-UHFFFAOYSA-N
- SMILES: O1C(S(C)(=O)=O)=C(S(C2=CC=C(F)C=C2)(=O)=O)N=C1C1=CC=C(F)C=C1
Oxazole, 2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-5-(methylsulfonyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1421280-5mg |
2-(4-Fluorophenyl)-4-((4-fluorophenyl)sulfonyl)-5-(methylsulfonyl)oxazole |
891021-34-4 | 98% | 5mg |
¥13399.00 | 2024-04-26 |
Oxazole, 2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-5-(methylsulfonyl)- Related Literature
-
Thi Thu Tram Nguyen,Thanh Binh Nguyen Org. Biomol. Chem., 2021,19, 6015-6020
-
Hanie Hashtroudi,Ian D. R. Mackinnon J. Mater. Chem. C, 2020,8, 13108-13126
-
Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
-
5. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
Additional information on Oxazole, 2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-5-(methylsulfonyl)-
Professional Introduction to Oxazole, 2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-5-(methylsulfonyl) and Its CAS No. 891021-34-4
The compound Oxazole, 2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-5-(methylsulfonyl), identified by the CAS number 891021-34-4, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound, featuring a unique structural framework, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple fluorine and sulfonyl groups enhances its pharmacological properties, making it a promising candidate for further research and development.
Recent studies have highlighted the importance of fluorinated heterocycles in the design of bioactive molecules. The introduction of fluorine atoms into aromatic rings can modulate metabolic stability, binding affinity, and electronic properties, thereby improving the overall efficacy of therapeutic agents. In the case of Oxazole, 2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-5-(methylsulfonyl), the dual presence of both fluoro and sulfonyl substituents at strategic positions within the oxazole core suggests a multifaceted influence on its biological activity. This structural motif has been extensively explored in the development of novel pharmacophores targeting various disease mechanisms.
One of the most compelling aspects of this compound is its potential as an intermediate in synthesizing more complex drug molecules. The combination of a pyrrole-like oxazole core with fluoro and sulfonyl functionalities provides a versatile scaffold for medicinal chemists to explore. Researchers have leveraged this compound to develop inhibitors targeting enzymes involved in cancer progression, inflammation, and infectious diseases. The electron-withdrawing nature of the sulfonyl groups enhances the compound's interaction with biological targets, while the fluorine atoms contribute to its metabolic stability.
The synthesis of Oxazole, 2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-5-(methylsulfonyl) involves sophisticated organic transformations that highlight the intersection of synthetic chemistry and pharmaceutical innovation. Advanced techniques such as palladium-catalyzed cross-coupling reactions and nucleophilic aromatic substitutions have been employed to construct the desired framework. These methodologies not only showcase the ingenuity of modern synthetic strategies but also underscore the importance of precision in constructing complex molecular architectures.
In vitro studies have demonstrated promising results regarding the biological activity of this compound. Its interaction with enzymes such as kinases and proteases has been investigated extensively. The fluoro and sulfonyl groups play a crucial role in modulating binding interactions, leading to enhanced selectivity and potency. Preliminary data suggest that derivatives of this compound exhibit inhibitory effects on pathways relevant to neurological disorders, making it a valuable candidate for further exploration.
The impact of fluorine substitution on drug-like properties cannot be overstated. Fluorinated compounds often exhibit improved pharmacokinetic profiles due to their enhanced lipophilicity and metabolic stability. This characteristic is particularly relevant in the context of Oxazole, 2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-5-(methylsulfonyl), where these substituents contribute to its favorable solubility and bioavailability. Such attributes are critical for translating laboratory findings into viable therapeutic options for patients.
As research continues to evolve, new methodologies for studying fluorinated heterocycles are being developed. Techniques such as X-ray crystallography and computational modeling are being employed to elucidate structural details and understand mechanistic insights at an atomic level. These advancements not only enhance our understanding of how these compounds function but also guide future modifications aimed at optimizing their therapeutic potential.
The broader implications of this research extend beyond individual compounds to encompass novel drug discovery strategies. The success of Oxazole, 2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-5-(methylsulfonyl) serves as a testament to the power of interdisciplinary collaboration between synthetic chemists, biologists, and pharmacologists. By integrating cutting-edge synthetic methodologies with rigorous biological evaluation, researchers can accelerate the development pipeline for next-generation therapeutics.
In conclusion, Oxazole, 2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-5-(methylsulfonyl) (CAS No. 891021-34-4) represents a significant advancement in pharmaceutical chemistry with far-reaching implications for drug discovery and development. Its unique structural features and promising biological activity position it as a valuable asset in ongoing research efforts aimed at addressing critical unmet medical needs.
891021-34-4 (Oxazole, 2-(4-fluorophenyl)-4-[(4-fluorophenyl)sulfonyl]-5-(methylsulfonyl)-) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)